- Process for preparation of halogenated benzylamines by selective dehalogenation of halogenated benzonitriles and hydrogenation, India, , ,
Cas no 96606-37-0 (2,4,6-Trifluorobenzonitrile)

2,4,6-Trifluorobenzonitrile structure
Product name:2,4,6-Trifluorobenzonitrile
CAS No:96606-37-0
MF:C7H2F3N
Molecular Weight:157.092691898346
MDL:MFCD00042399
CID:61857
PubChem ID:737177
2,4,6-Trifluorobenzonitrile Properties
Names and Identifiers
-
- 2,4,6-Trifluorobenzonitrile
- 2,4,6-Trifluorobenzo
- 2,3-DIHYDROXY STYRENE
- 2,4,6-Ditrfluorobenzonitrile
- 2,4,6-F3-C6H2CN
- 2,4,6-Trifluoro-benzonitrile
- NC-2,4,6-F3-C6H2
- 2,4,6-Trifluorobenzonitrile 98%
- 2,4,6-Trifluorobenzonitrile98%
- 2,4,6-TRIFLUOROBENZONITRILE,99%
- Benzonitrile, 2,4,6-trifluoro-
- 2,4,6-trifluorobenzenecarbonitrile
- PubChem1565
- KSC488G9F
- HTKFGTCCOJIUIK-UHFFFAOYSA-N
- BCP13068
- BBL102000
- STL555797
- SBB064041
- TRA0074040
- AS01711
- CM13152
- SY006748
- AB0011
- 2,4,6-Trifluorobenzonitrile (ACI)
- 2-(Ethylthio)-4,6-difluorobenzonitrile
- CS-W017738
- DTXCID30304245
- AC-4107
- T1908
- CK2158
- 103498-69-7
- AKOS005762911
- 2,4,6-Ditrfluoro-benzonitrile
- SCHEMBL185766
- DB-019830
- DTXSID80353182
- 2,4,6-Trifluorobenzonitrile, 97%
- AS-45869
- Benzonitrile, 2,4,6-trifluoro-, radical ion(1-) (9CI)
- 96606-37-0
- EN300-125463
- MFCD00042399
-
- MDL: MFCD00042399
- Inchi: 1S/C7H2F3N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H
- InChIKey: HTKFGTCCOJIUIK-UHFFFAOYSA-N
- SMILES: N#CC1C(F)=CC(F)=CC=1F
- BRN: 5512504
Computed Properties
- Exact Mass: 157.013934g/mol
- Surface Charge: 0
- XLogP3: 1.9
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 0
- Exact Mass: 157.013934g/mol
- Monoisotopic Mass: 157.013934g/mol
- Topological Polar Surface Area: 23.8Ų
- Heavy Atom Count: 11
- Complexity: 173
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count: 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- 互变异构体数量: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: Light yellow crystalline solid
- Density: 1.2465 (estimate)
- Melting Point: 58.0 to 61.0 deg-C
- Boiling Point: 228.5℃/760mmHg
- 闪点: 92℃
- Refractive Index: 1.413
- PSA: 23.79000
- LogP: 1.97558
- Solubility: Insoluble in water
2,4,6-Trifluorobenzonitrile Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:warning
- Hazard Statement: H331,H302,H312,H315,H319,H335
-
Warning Statement:
P261,P305
P351
P338,P302
P352,P321,P405,P501a - Hazardous Material transportation number:3276
- WGK Germany:3
- Hazard Category Code: R20/21/22;R36/37/38
- Safety Instruction: S36/37/39-S26
-
Dangerous Mark:
- HazardClass:6.1
- PackingGroup:III
- 储存条件:Store at 4°C,-4At ℃Store…Better
- Risk Phrases:R20/21/22; R36/37/38
- Packing Group:III
- 安全术语:6.1
2,4,6-Trifluorobenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4,6-Trifluorobenzonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Oakwood | 007487-100g |
2,4,6-Trifluorobenzonitrile |
96606-37-0 | 98% | 100g |
$150.00 | 2024-07-19 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R010069-1g |
2,4,6-Trifluorobenzonitrile |
96606-37-0 | 98% | 1g |
¥27 | 2024-07-19 | |
Enamine | EN300-125463-0.1g |
2,4,6-trifluorobenzonitrile |
96606-37-0 | 95% | 0.1g |
$19.0 | 2023-06-08 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1047470-500g |
2,4,6-Trifluorobenzonitrile |
96606-37-0 | 98% | 500g |
¥3931.00 | 2024-04-23 | |
Apollo Scientific | PC7283R-5g |
2,4,6-Trifluorobenzonitrile |
96606-37-0 | 98% | 5g |
£10.00 | 2023-09-02 | |
Enamine | EN300-125463-5.0g |
2,4,6-trifluorobenzonitrile |
96606-37-0 | 95% | 5g |
$29.0 | 2023-06-08 | |
TRC | T790025-2g |
2,4,6-Trifluorobenzonitrile |
96606-37-0 | 2g |
$ 69.00 | 2023-09-05 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T85480-25g |
2,4,6-Trifluorobenzonitrile |
96606-37-0 | ≥99% | 25g |
¥279.0 | 2023-09-06 | |
eNovation Chemicals LLC | D544319-5g |
2,4,6-Trifluorobenzonitrile |
96606-37-0 | 97% | 5g |
$110 | 2024-05-24 | |
Apollo Scientific | PC7283R-25g |
2,4,6-Trifluorobenzonitrile |
96606-37-0 | 98% | 25g |
£27.00 | 2023-09-02 |
2,4,6-Trifluorobenzonitrile Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Zinc Solvents: Water ; rt → 75 °C
1.2 Reagents: Formic acid ; 75 °C
1.2 Reagents: Formic acid ; 75 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Hydrogen , Diisopropylethylamine Catalysts: Palladium Solvents: Ethyl acetate ; 12 h, 0.5 MPa, 90 °C
Reference
- Preparation method of 2,4,6-trifluorobenzylamine, China, , ,
Synthetic Circuit 3
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Acetic acid , Zinc , Hydrochloric acid Solvents: Water ; rt → 90 °C; 2 h, 90 °C; 4 h, 95 - 105 °C; 105 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, rt
Reference
- Method for preparing compound 2,4,6-trifluorobenzylamine from pentachlorobenzonitrile by fluorination, dechlorination and catalytic hydrogenation, China, , ,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Acetic acid , Zinc , Dipotassium phosphate Solvents: Water ; 2 - 3 h, 80 °C; 2 - 3 kg/cm2, 90 - 95 °C
Reference
- Process for preparation of 2,4,6-trifluorobenzoic acid, World Intellectual Property Organization, , ,
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Zinc , Sulfuric acid Solvents: Benzonitrile , Water
Reference
- Preparation of aromatic halo nitriles., Japan, , ,
Synthetic Circuit 7
Synthetic Circuit 8
Reaction Conditions
1.1 Reagents: Potassium fluoride
Reference
- 2,4,6-Trifluorobenzonitrile, Japan, , ,
Synthetic Circuit 9
Reaction Conditions
1.1 Reagents: Tetraphenylphosphonium bromide , Zinc Solvents: Toluene , Water ; rt → 80 °C
1.2 Reagents: Acetic acid ; 2 - 3 h, 90 - 95 °C
1.2 Reagents: Acetic acid ; 2 - 3 h, 90 - 95 °C
Reference
- Process for preparation of halogen substituted benzoic acids, India, , ,
Synthetic Circuit 10
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ; 3 h, 100 °C
Reference
- Mechanistic Insights into C(sp2)-C(sp)N Reductive Elimination from Gold(III) Cyanide ComplexesAngewandte Chemie, 2020, 59(41), 17881-17886,
2,4,6-Trifluorobenzonitrile Raw materials
- 3,5-Dichloro-2,4,6-trifluorobenzonitrile
- 2-bromo-4,6-dichlorobenzonitrile
- 2,4,6-Trichlorobenzonitrile
2,4,6-Trifluorobenzonitrile Preparation Products
2,4,6-Trifluorobenzonitrile Literature
-
Xinxin Ban,Feng Chen,Yan Liu,Jie Pan,Aiyun Zhu,Wei Jiang,Yueming Sun Chem. Sci. 2019 10 3054
-
Bastien Michelet,Shun Tang,Guillaume Thiery,Julien Monot,Huijing Li,Régis Guillot,Christophe Bour,Vincent Gandon Org. Chem. Front. 2016 3 1603
-
Pelayo Camps,Jordi Morral,Diego Mu?oz-Torrero J. Chem. Res. (S) 1998 144
-
4. Polyfluoroarenes. Part XVI. A convenient synthesis of pentafluorobenzonitrileJ. M. Birchall,R. N. Haszeldine,M. E. Jones J. Chem. Soc. C 1971 1341
-
Fangfang Wang,Jia Hu,Xudong Cao,Tao Yang,Youtian Tao,Ling Mei,Xinwen Zhang,Wei Huang J. Mater. Chem. C 2015 3 5533
96606-37-0 (2,4,6-Trifluorobenzonitrile) Related Products
- 3939-09-1(2,4-Difluorobenzonitrile)
- 16582-93-7(2,3,4,5-Tetrafluorobenzonitrile)
- 64113-84-4(2-Fluoro-5-methylbenzonitrile)
- 5216-17-1(2,3,5,6-Tetrafluorobenzonitrile)
- 1835-49-0(Tetrafluoroterephthalonitrile)
- 1897-52-5(2,6-Difluorobenzonitrile)
- 185147-07-3(2-Fluoro-3-methylbenzonitrile)
- 394-47-8(2-Fluorobenzonitrile)
- 773-82-0(Pentafluorobenzonitrile)
- 2377-81-3(2,4,5,6-Tetrafluoroisophthalonitrile)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:96606-37-0)2,4,6-Trifluorobenzonitrile

Purity:99%
Quantity:500g
Price ($):529.0
atkchemica
(CAS:96606-37-0)2,4,6-Trifluorobenzonitrile

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry